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Compound of Interest

Compound Name: Benzotriazole-1-carboxamide

CAS No.: 5933-29-9

Cat. No.: B1609093

Get Quote

This guide provides an in-depth exploration of Benzotriazole-1-carboxamide, a versatile

heterocyclic compound with significant applications across various scientific and industrial

domains. From its fundamental chemical properties to its emerging roles in medicinal chemistry

and materials science, this document offers a technical overview intended for researchers,

chemists, and professionals in drug development.

Core Identification and Chemical Properties
Benzotriazole-1-carboxamide is a derivative of benzotriazole, a bicyclic compound composed

of a benzene ring fused to a triazole ring. The addition of a carboxamide group at the N1

position of the benzotriazole ring system imparts unique chemical reactivity and utility.

CAS Number: 5933-29-9[1][2]

Molecular Formula: C₇H₆N₄O[1][2]

IUPAC Name: 1H-Benzotriazole-1-carboxamide[2]
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A summary of the key physicochemical properties of Benzotriazole-1-carboxamide is

presented in the table below for quick reference. These properties are critical for designing

experimental conditions, including solvent selection and reaction temperature.

Property Value Source

Molecular Weight 162.15 g/mol [1][2]

Appearance White to pale yellow powder [1]

Melting Point 170 - 175 °C [1]

Solubility Moderately soluble in water [3]

InChI Key
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UHFFFAOYSA-N
[2]
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O)N
[2]

Structural Representation
The chemical structure of Benzotriazole-1-carboxamide is fundamental to understanding its

reactivity and interactions. The planar benzotriazole ring system and the reactive carboxamide

group are key features.

Caption: Chemical structure of Benzotriazole-1-carboxamide.

Synthesis and Reactivity
Synthesis of the Benzotriazole Core
The foundational benzotriazole scaffold is typically synthesized via the diazotization of o-

phenylenediamine.[4][5] This reaction involves treating o-phenylenediamine with nitrous acid

(generated in situ from sodium nitrite and an acid like acetic acid).[5] The resulting mono-

diazonium salt undergoes spontaneous intramolecular cyclization to yield the benzotriazole ring

system.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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